Cas no 1017146-79-0 (2-(4-Fluoro-benzyl)-butyric acid)
1017146-79-0 structure
Product Name:2-(4-Fluoro-benzyl)-butyric acid
CAS No:1017146-79-0
MF:C11H13FO2
MW:196.218127012253
CID:5526386
PubChem ID:24264887
Update Time:2024-03-01
2-(4-Fluoro-benzyl)-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluoro-benzyl)-butyric acid
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- Inchi: 1S/C11H13FO2/c1-2-9(11(13)14)7-8-3-5-10(12)6-4-8/h3-6,9H,2,7H2,1H3,(H,13,14)
- InChI Key: LIGMRXUABTVBFO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CC1=CC=C(F)C=C1)CC
Computed Properties
- Exact Mass: 196.08995782g/mol
- Monoisotopic Mass: 196.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
2-(4-Fluoro-benzyl)-butyric acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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